Octyl nitrate
Overview
Description
Octyl Nitrate is a clear, light-colored liquid . It is a synthetic fine chemical useful in the synthesis of pharmaceuticals and fine organic chemicals . The molecular formula of Octyl Nitrate is C8H17NO3 .
Synthesis Analysis
While specific synthesis methods for Octyl Nitrate were not found in the search results, it’s worth noting that nitrate esters like Octyl Nitrate are typically synthesized through esterification of alcohols with nitric acid .Molecular Structure Analysis
The molecular structure of Octyl Nitrate consists of 8 carbon atoms, 17 hydrogen atoms, and 3 oxygen atoms . Its molecular weight is approximately 175.225 Da .Chemical Reactions Analysis
Octyl Nitrate is a strong oxidizing agent . It reacts violently with reducing agents, including hydrides, sulfides, and nitrides, potentially leading to a detonation . It also reacts with inorganic bases to form explosive salts .Physical And Chemical Properties Analysis
Octyl Nitrate is insoluble in water and slightly more dense than water . It is highly flammable and can be easily ignited by heat, sparks, or flames . Vapors may form explosive mixtures with air .Scientific Research Applications
Extraction of Metal Nitrates
Octyl nitrate plays a role in the extraction of metal nitrates. Octyl(phenyl)-N,N-diisobutylcarbamoylmethylphosphine oxides, a class of molecules that includes octyl nitrate, demonstrate limited solubility in alkane diluents. This property is significant in the extraction of metals like neodymium (Nd(III)) nitrate. Factors influencing the solubility include temperature, molecular weight, and concentration of modifiers like trialkyl phosphate (Kolarik & Horwitz, 1988).
Solid Contact Electrodes
Octyl nitrate compounds, such as poly(3-octyl)thiophene and poly(aniline), have been used in nitrate-selective solid contact electrodes. These compounds, when buffered with electron-ion-exchanging resin, demonstrate improved long-term stability and reproducibility in electrode potentials. This application is crucial for developing more stable and reliable sensors (Khripoun et al., 2006).
Processing Nitrate Anion Exchange Column Effluents
In processing nitrate anion exchange column effluents, octyl(phenyl)-N,N-diisobutylcarbamoylmethylphosphine oxide (CMPO), which includes octyl nitrate derivatives, is utilized. This application evaluates the extractant's performance, emphasizing the importance of improving stripping and organic scrubbing techniques for more efficient processing of nitrate column effluents (Yarbro, 1987).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
octyl nitrate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H17NO3/c1-2-3-4-5-6-7-8-12-9(10)11/h2-8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TXQBMQNFXYOIPT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCO[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H17NO3 |
Source
|
| Record name | OCTYL NITRATE, [LIQUID] | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/17444 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3060873 |
Source
|
| Record name | Octyl nitrate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID3060873 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Octyl nitrate, [liquid] appears as a clear light-colored liquid. May be toxic by ingestion. May severely irritate skin upon contact. |
Source
|
| Record name | OCTYL NITRATE, [LIQUID] | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/17444 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Product Name |
Octyl nitrate | |
CAS RN |
629-39-0 |
Source
|
| Record name | OCTYL NITRATE, [LIQUID] | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/17444 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | Octyl nitrate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=629-39-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Nitric acid, octyl ester | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000629390 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Nitric acid, octyl ester | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Octyl nitrate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID3060873 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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